Cas no 728896-69-3 (1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester)

• Product Name: 1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester
• CAS No: 728896-69-3
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 559139
• PubChem ID: 53471230
• Update Time: 2025-04-19

1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester
• 1-O-ethyl 3-O-methyl 5-aminopyrazole-1,3-dicarboxylate
• 5-AMINO-1H-PYRAZOLE-1,3-DICARBOXYLIC ACID ETHYL METHYL ESTER
• 1-ETHYL 3-METHYL 5-AMINO-1H-PYRAZOLE-1,3-DICARBOXYLATE
• N-methoxycarbonyl-3-aminopyrazole-5-carboxylic acid ethyl ester
• 728896-69-3
• 5-amino-1h-pyrazole-1,3-dicarboxylic acid 1-ethyl ester 3-methyl ester
• AB31646
• DTXSID00703600

• Inchi： 1S/C8H11N3O4/c1-3-15-8(13)11-6(9)4-5(10-11)7(12)14-2/h4H,3,9H2,1-2H3
• InChI Key： BAWIWSHHOZWMIS-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C(=CC(C(=O)OC)=N1)N)=O

Computed Properties

• Exact Mass: 213.07500
• Monoisotopic Mass: 213.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.4A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.41
• Boiling Point: 387.6°C at 760 mmHg
• Flash Point: 188.2°C
• Refractive Index: 1.574
• PSA: 96.44000
• LogP: 0.83770